Cas no 1806161-11-4 (3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)
3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H5ClF3NO4/c9-2-3-4(17-8(10,11)12)1-5(14)13-6(3)7(15)16/h1H,2H2,(H,13,14)(H,15,16)
- InChI Key: SPAVDCYSYKTSIH-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC(NC=1C(=O)O)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 427
- XLogP3: 0.8
- Topological Polar Surface Area: 75.6
3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092862-1g |
3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid |
1806161-11-4 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview
The compound 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806161-11-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 3, a hydroxyl group at position 6, and a trifluoromethoxy group at position 4. The carboxylic acid group at position 2 further enhances its functional versatility.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the chloromethyl group introduces unique reactivity, making it a valuable intermediate in organic synthesis. The hydroxyl group at position 6 adds hydrophilic properties, which can be advantageous in medicinal chemistry applications. Meanwhile, the trifluoromethoxy group contributes to increased stability and bioavailability due to its electron-withdrawing nature and fluorine's lipophilic characteristics.
One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds targeting various therapeutic areas, such as anti-inflammatory agents and antimicrobial agents. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.
In the agricultural sector, the compound's ability to act as an intermediate in pesticide development has garnered significant attention. Its trifluoromethoxy moiety is particularly appealing due to its role in enhancing the efficacy and selectivity of agrochemicals. Field trials have shown that compounds derived from this structure exhibit improved resistance to photodegradation and metabolic detoxification in target pests.
From a synthetic perspective, the preparation of 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution and subsequent functionalization to install the chloromethyl and hydroxyl groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction yields and minimize by-products.
The structural features of this compound also make it an attractive candidate for materials science applications. For example, its ability to form stable metal complexes has been explored for use in catalysis and sensor development. A study published in *Chemical Communications* reported that metal complexes derived from this compound exhibit exceptional catalytic activity in cross-coupling reactions, which are critical in organic synthesis.
In conclusion, 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806161-11-4) is a versatile molecule with wide-ranging applications across multiple disciplines. Its unique combination of functional groups provides a foundation for innovative research and development efforts. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in advancing both scientific knowledge and practical applications.
1806161-11-4 (3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)